molecular formula C25H30N4OS B2945426 2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide CAS No. 1359134-02-3

2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

Cat. No. B2945426
CAS RN: 1359134-02-3
M. Wt: 434.6
InChI Key: UGSAFNFYLZIRJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H30N4OS and its molecular weight is 434.6. The purity is usually 95%.
BenchChem offers high-quality 2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

One application of the compound lies in its role in synthesis techniques. For example, it can be involved in the synthesis of azocines, as demonstrated by Elix et al. (1972), who explored the preparation of various azocine derivatives using related triazine carboxylates in a process that highlights the flexibility of azocine ring systems (Elix et al., 1972). Similarly, Kuroyan et al. (1995) utilized derivatives of carbo(hetero)cyclospirobutanoic lactones, which could potentially include the specified compound, for the synthesis of various dicarboxylic acids (Kuroyan et al., 1995).

Crystallographic Studies

In crystallography, compounds like 2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide serve as subjects for structural analysis. For instance, Gelli et al. (1994) determined the crystal structure of a similar ethyl carboxylate derivative, providing insights into the molecular configurations and bonding characteristics of such compounds (Gelli et al., 1994).

Antiviral Research

Compounds with similar structural features have been explored for their antiviral properties. Apaydın et al. (2021) synthesized and evaluated N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamides, closely related to the specified compound, for their anti-influenza virus activity. This demonstrates the potential of such compounds in developing new antiviral agents (Apaydın et al., 2021).

Spirocyclisation Reactions

The compound can be involved in spirocyclisation reactions. Adembri et al. (1977) reported the treatment of similar compounds with 1,3-binucleophiles, which could potentially include the specified compound, to create various azaspirodeca-diene derivatives, highlighting the synthetic utility of such reactions (Adembri et al., 1977).

Antimicrobial Activity

The compound's derivatives might also have antimicrobial applications. Abdel-rahman et al. (2002) synthesized new pyridothienopyrimidines and pyridothienotriazines, which are structurally similar, and tested them for antimicrobial activities, suggesting a potential area of application for similar compounds (Abdel-rahman et al., 2002).

properties

IUPAC Name

2-(3,4-dimethylphenyl)-3-ethylsulfanyl-N-(4-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H30N4OS/c1-5-31-23-22(20-9-8-18(3)19(4)16-20)27-25(28-23)12-14-29(15-13-25)24(30)26-21-10-6-17(2)7-11-21/h6-11,16H,5,12-15H2,1-4H3,(H,26,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UGSAFNFYLZIRJK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCSC1=NC2(CCN(CC2)C(=O)NC3=CC=C(C=C3)C)N=C1C4=CC(=C(C=C4)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H30N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

434.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.